Cas no 26995-94-8 (3-(methylsulfanyl)prop-2-enoic acid)
26995-94-8 structure
Product Name:3-(methylsulfanyl)prop-2-enoic acid
CAS No:26995-94-8
MF:C4H6O2S
MW:118.154240131378
CID:2019412
PubChem ID:6441475
Update Time:2025-04-21
3-(methylsulfanyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(Methylthio)-2-propenoic acid
- (E)-3-(methylthio)-propenoic acid
- (E)-3-(methylthio)acrylic acid
- (E)-3-(methylthio)propenoic acid
- (E)-3-methylthioacrylic acid
- (E)-beta-methylthiopropenoic acid
- 3-(Methylthio)-2-propenoic acid
- trans 3-methylthioacrilyc acid
- SCHEMBL3395298
- 3-(Methylthio)acrylic acid
- 26995-94-8
- AKOS017409080
- BBA99594
- 3-(methylthio)-propenoic acid
- 3-(methylsulfanyl)prop-2-enoic acid
-
- Inchi： 1S/C4H6O2S/c1-7-3-2-4(5)6/h2-3H,1H3,(H,5,6)/b3-2-
- InChI Key： RCZLOQQOUWHMIS-IHWYPQMZSA-N
- SMILES： CS/C=C\C(=O)O
Computed Properties
- Exact Mass: 118.00885060Da
- Monoisotopic Mass: 118.00885060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 62.6Ų
3-(methylsulfanyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M262348-10mg |
3-(methylsulfanyl)prop-2-enoic acid |
26995-94-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M262348-50mg |
3-(methylsulfanyl)prop-2-enoic acid |
26995-94-8 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M262348-100mg |
3-(methylsulfanyl)prop-2-enoic acid |
26995-94-8 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-102146-0.05g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 0.05g |
$179.0 | 2023-10-28 | |
| Enamine | EN300-102146-0.1g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 0.1g |
$268.0 | 2023-10-28 | |
| Enamine | EN300-102146-0.25g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 0.25g |
$383.0 | 2023-10-28 | |
| Enamine | EN300-102146-0.5g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 0.5g |
$601.0 | 2023-10-28 | |
| Enamine | EN300-102146-1.0g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 1g |
$770.0 | 2023-06-10 | |
| Enamine | EN300-102146-2.5g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 2.5g |
$1509.0 | 2023-10-28 | |
| Enamine | EN300-102146-5.0g |
3-(methylsulfanyl)prop-2-enoic acid, Mixture of isomers |
26995-94-8 | 95% | 5g |
$2235.0 | 2023-06-10 |
3-(methylsulfanyl)prop-2-enoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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